5-(Chloromethyl)-3-(2,6-dichlorophenyl)isoxazole

• IUPAC Name: 5-(chloromethyl)-3-(2,6-dichlorophenyl)-1,2-oxazole
• InChI: InChI=1S/C10H6Cl3NO/c11-5-6-4-9(14-15-6)10-7(12)2-1-3-8(10)13/h1-4H,5H2
• InChI Key: ONEVVQPPKGAPNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NOC(=C2)CCl)Cl
• Molecular Formula: C10H6Cl3NO
• DSSTOX Substance ID: DTXSID20381904
• Molecular Weight: 262.5 g/mol
• CAS RN: 31007-74-6

Description

5-(Chloromethyl)-3-(2,6-dichlorophenyl)isoxazole, also known as CDI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDI is a heterocyclic compound that contains both chlorine and isoxazole functional groups.

Scientific Research Applications

Chemical Properties and Reactivity

• Isoxazoles, including derivatives like 5-(Chloromethyl)-3-(2,6-dichlorophenyl)isoxazole, exhibit interesting chemical properties such as tautomerism and basicity. For instance, isoxazole derivatives demonstrate a mix of CH and NH forms in different solvents, which is significant in understanding their chemical reactivity and applications in synthesis (Boulton & Katritzky, 1961).

Synthesis and Modification

• Novel derivatives of isoxazole have been synthesized, demonstrating the versatility of isoxazole compounds in organic chemistry. For example, synthesis involving this compound has led to compounds with potential biological activities (Kletskov et al., 2018).

Application in Agricultural Chemistry

• Isoxazole derivatives have been explored for their potential as insecticides and herbicides. Research has shown that specific substitutions on the isoxazole ring can lead to compounds with significant herbicidal and insecticidal activities (Hamper et al., 1995).

Biological Activity and Therapeutic Potential

• Certain isoxazole derivatives have been evaluated for their potential in cancer therapy. For instance, modifications of isoxazole compounds have been studied for their synergistic effects with established antitumor drugs, suggesting their potential use in chemotherapeutic regimes (Shaw et al., 2012).

Environmental Impacts

• The behavior of isoxazole derivatives like isoxaflutole in different soil types has been studied to understand their environmental impact and bioavailability. This research is crucial for evaluating the environmental safety of these compounds when used in agricultural settings (Inoue et al., 2009).